Cas no 941970-67-8 (8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione)

8-(5-Bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is a spirocyclic compound featuring a brominated furan moiety and a 1,3,8-triazaspiro[4.5]decane core. Its structural complexity and functional groups make it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. The bromofuran substituent enhances reactivity for further derivatization, while the spirocyclic framework contributes to conformational rigidity, potentially improving binding affinity in target interactions. This compound is suited for applications in drug discovery, where its unique scaffold may aid in the development of novel enzyme inhibitors or receptor modulators. Its synthetic versatility and stability under standard conditions further underscore its utility in advanced organic synthesis.

8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione structure

941970-67-8 structure

Product Name:8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione

CAS No:941970-67-8

MF:C₁₃H₁₄BrN₃O₄

MW:356.1719622612

CID:6174723

PubChem ID:16896757

Update Time:2025-11-01

8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione
- F2240-0373
- 8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
- VU0494950-1
- 941970-67-8
- AKOS024630649
- Inchi： 1S/C13H14BrN3O4/c1-16-11(19)13(15-12(16)20)4-6-17(7-5-13)10(18)8-2-3-9(14)21-8/h2-3H,4-7H2,1H3,(H,15,20)
- InChI Key： FDKCNBLRAYUDHI-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(N2CCC3(C(N(C)C(N3)=O)=O)CC2)=O)O1

Computed Properties

Exact Mass: 355.01677g/mol
Monoisotopic Mass: 355.01677g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 490
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 82.9Å²

8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2240-0373-2μmol	8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	941970-67-8	90%+	2μl	$85.5	2023-05-16
Life Chemicals	F2240-0373-5μmol	8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	941970-67-8	90%+	5μl	$94.5	2023-05-16
Life Chemicals	F2240-0373-1mg	8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	941970-67-8	90%+	1mg	$81.0	2023-05-16
Life Chemicals	F2240-0373-2mg	8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	941970-67-8	90%+	2mg	$88.5	2023-05-16
Life Chemicals	F2240-0373-3mg	8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	941970-67-8	90%+	3mg	$94.5	2023-05-16
Life Chemicals	F2240-0373-4mg	8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	941970-67-8	90%+	4mg	$99.0	2023-05-16
Life Chemicals	F2240-0373-5mg	8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione	941970-67-8	90%+	5mg	$103.5	2023-05-16

8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione Related Literature

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Additional information on 8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro4.5decane-2,4-dione

Comprehensive Overview of 8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941970-67-8)

8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 941970-67-8) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a spirocyclic core with a brominated furan moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

The compound's spiro[4.5]decane backbone contributes to its three-dimensional complexity, which is crucial for achieving high selectivity in molecular targeting. Recent studies highlight its relevance in developing small-molecule inhibitors for metabolic disorders and inflammatory diseases. With the growing demand for furan-derived compounds in medicinal chemistry, CAS 941970-67-8 stands out as a promising candidate for optimizing pharmacokinetic properties such as solubility and metabolic stability.

In synthetic chemistry, 8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione serves as a key building block for cascade reactions and cross-coupling methodologies. Its bromine substituent enables facile functionalization via palladium-catalyzed reactions, aligning with the industry's shift toward sustainable C-H activation strategies. This adaptability addresses frequent search queries like "efficient bromofuran derivatization techniques" and "spirocyclic compound applications in drug design."

From an industrial perspective, the compound's stability under physiological conditions makes it attractive for preclinical development. Analytical challenges related to its chiral centers and polymorphism are actively discussed in forums, reflecting user interest in "characterization of complex heterocycles" and "QC protocols for spiro compounds." Advanced techniques like X-ray crystallography and HPLC-MS are often employed to ensure batch consistency.

Environmental and regulatory considerations further underscore its appeal. Unlike traditional halogenated compounds, CAS 941970-67-8 exhibits favorable eco-toxicity profiles in preliminary assessments, resonating with searches on "green chemistry alternatives for brominated intermediates." Its low bioaccumulation potential positions it as a sustainable option for high-value chemical synthesis.

Ongoing research explores its utility in catalysis and material science, particularly in designing organic semiconductors. The furan ring's electron-rich nature complements the spirocyclic system's rigidity, addressing trending topics like "π-conjugated systems for optoelectronics." Patent analyses reveal increasing filings involving this compound, signaling its commercial viability.

In summary, 8-(5-bromofuran-2-carbonyl)-3-methyl-1,3,8-triazaspiro[4.5]decane-2,4-dione exemplifies innovation at the intersection of synthetic accessibility and functional diversity. Its multifaceted applications—from precision medicine to advanced materials—ensure its prominence in scientific literature and industrial pipelines alike.